Cas no 1956367-23-9 (tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate)

tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate structure
1956367-23-9 structure
Product Name:tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate
CAS No:1956367-23-9
MF:C12H13FN2O2
MW:236.242226362228
CID:5693113
PubChem ID:73554861
Update Time:2023-10-13

tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate
    • tert-Butyl2-cyano-2-(5-fluoropyridin-2-yl)acetate
    • 1956367-23-9
    • 2-Pyridineacetic acid, α-cyano-5-fluoro-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H13FN2O2/c1-12(2,3)17-11(16)9(6-14)10-5-4-8(13)7-15-10/h4-5,7,9H,1-3H3
    • InChI Key: COXWXURSMQIUPM-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C=C1)C(C#N)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 236.09610582g/mol
  • Monoisotopic Mass: 236.09610582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • Density: 1.181±0.06 g/cm3(Predicted)
  • Boiling Point: 316.5±37.0 °C(Predicted)
  • pka: 8.01±0.29(Predicted)

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